Cas no 52205-74-0 (Phenol, 4,4',4''-ethylidynetris-, triacetate)

• Product Name: Phenol, 4,4',4''-ethylidynetris-, triacetate
• CAS No: 52205-74-0
• MF: C₂₆H₃₀O₉
• MW: 486.511008739471
• CID: 360189
• PubChem ID: 71365740
• Update Time: 2025-04-19

Phenol, 4,4',4''-ethylidynetris-, triacetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4',4''-ethylidynetris-, triacetate
• acetic acid,4-[1,1-bis(4-hydroxyphenyl)ethyl]phenol
• DTXSID50789136
• Acetic acid--4,4',4''-(ethane-1,1,1-triyl)triphenol (3/1)
• 52205-74-0

• Inchi： 1S/C20H18O3.3C2H4O2/c1-20(14-2-8-17(21)9-3-14,15-4-10-18(22)11-5-15)16-6-12-19(23)13-7-16;3*1-2(3)4/h2-13,21-23H,1H3;3*1H3,(H,3,4)
• InChI Key： BNIAIPZMUYAEGW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O.OC(C)=O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 486.189
• Monoisotopic Mass: 486.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 172.59